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Compound of Interest

Compound Name: Avermectin A1a

CAS No.: 65195-51-9

Cat. No.: B1244374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary bioactivities of Avermectin A1a,

a potent macrocyclic lactone derived from the bacterium Streptomyces avermitilis. The

document details its principal mechanisms of action, presents quantitative data from relevant

studies, and outlines detailed experimental protocols for screening its various biological effects.

Avermectin A1a, along with its close structural relatives, has been a cornerstone in the fields

of parasitology and insecticide development.[1] Its primary mode of action is through the

potentiation of glutamate-gated chloride channels (GluCls) in invertebrates, leading to paralysis

and death.[2] Emerging research has also uncovered promising anticancer, anti-inflammatory,

and other bioactivities, expanding its potential therapeutic applications.

Anthelmintic and Insecticidal Activity
The most well-established bioactivities of the avermectin class of compounds, including

Avermectin A1a, are their potent anthelmintic and insecticidal effects. These activities stem

from their ability to selectively target the nervous systems of invertebrates.
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Mechanism of Action: Targeting Glutamate-Gated
Chloride Channels
Avermectin A1a's primary molecular target in nematodes and arthropods is the glutamate-

gated chloride channel (GluCl).[3] These channels are ligand-gated ion channels that are

crucial for inhibitory neurotransmission in invertebrates. Avermectin A1a binds to these

channels, enhancing the effect of the neurotransmitter glutamate. This leads to a prolonged

influx of chloride ions into nerve and muscle cells, causing hyperpolarization of the cell

membrane. The sustained hyperpolarization prevents the transmission of nerve impulses,

resulting in flaccid paralysis and eventual death of the organism.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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